Cas no 627487-22-3 (7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one)

627487-22-3 structure
Product Name:7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one
CAS No:627487-22-3
Molecular Formula:C16H17NO5S
Molecular Weight:335.374883413315
CID:6503419
7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one Properties
Names and Identifiers
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- 7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one
- 7,8-dimethoxy-3-(4-morpholinylcarbonyl)-1H-isothiochromen-1-one
- 1H-2-Benzothiopyran-1-one, 7,8-dimethoxy-3-(4-morpholinylcarbonyl)-
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- InChIKey: NVEBLKXNXPZVPS-UHFFFAOYSA-N
- Inchi: 1S/C16H17NO5S/c1-20-11-4-3-10-9-12(15(18)17-5-7-22-8-6-17)23-16(19)13(10)14(11)21-2/h3-4,9H,5-8H2,1-2H3
- SMILES: C1(C(N2CCOCC2)=O)SC(=O)C2=C(OC)C(OC)=CC=C2C=1
Experimental Properties
- Boiling Point: 589.8±50.0 °C(Predicted)
- pka: -1.46±0.20(Predicted)
- Density: 1.355±0.06 g/cm3(Predicted)
7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1552-0167-2μmol |
7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one |
627487-22-3 | 90%+ | 2μl |
$57.0 |
7,8-dimethoxy-3-(morpholine-4-carbonyl)-1H-isothiochromen-1-one Related Literature
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Yaqiong Wang,Matyas Daboczi,Camilo A. Mesa,Ji-Seon Kim,James R. Durrant,Steve Dunn,Haixue Yan,Joe Briscoe J. Mater. Chem. A, 2019,7, 9537-9541
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Guanglu Wu,David E. Clarke,Ce Wu,Oren A. Scherman Org. Biomol. Chem., 2019,17, 3514-3520
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Julian T. Kleinhaus,Florian Wittkamp,Shanika Yadav,Daniel Siegmund Chem. Soc. Rev., 2021,50, 1668-1784
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Christina M. Standfest-Hauser,Kurt Mereiter,Roland Schmid,Karl Kirchner Dalton Trans., 2003, 2329-2334
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Danfeng Deng,Bowen Hu,Min Yang,Dafa Chen Dalton Trans., 2019,48, 13614-13621
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Xing Meng,Hai-Ning Wang,Yan-Hong Zou,Lu-Song Wang,Zi-Yan Zhou Dalton Trans., 2019,48, 10422-10426
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Cornelis H. M. van der Loo,J. P. Kaniraj,Ting Wang,J. O. P. Broekman,Mark L. G. Borst,Kees Pouwer,André Heeres,Peter J. Deuss,Adriaan J. Minnaard Org. Biomol. Chem., 2023,21, 8372-8378
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Cheng Chen,Jian-Ke Sun,Jie Zhang J. Mater. Chem. C, 2013,1, 744-750
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N. Angulakshmi,Mohamed H. Hassan,Mohamed H. Alkordi J. Mater. Chem. A, 2018,6, 14623-14632
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